4-Piperidin-1-ylmethyl-pyridin-2-ylamine

• Molecular Formula: C11H17N3
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 4-(piperidin-1-ylmethyl)pyridin-2-amine
• InChI: InChI=1S/C11H17N3/c12-11-8-10(4-5-13-11)9-14-6-2-1-3-7-14/h4-5,8H,1-3,6-7,9H2,(H2,12,13)
• InChI Key: BMPPPNVXIWGGGD-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CC(=NC=C2)N

Description

4-Piperidin-1-ylmethyl-pyridin-2-ylamine is a useful research compound. Its molecular formula is C11H17N3 and its molecular weight is 191.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of (2-amino-pyridin-4-yl)-piperidin-1-yl-methanone (100 mg, 0.487 mmol) in dry THF (10 mL) at 0° C. was added LAH (1.5 mL, 1.46 mmol) dropwise. The mixture was heated to reflux for 20 h. The resulting mixture was cooled to 0° C. and quenched with H2O (1.5 mL) dropwise followed by 10% NaOH (1.5 mL). Solvent was removed and the residue was partitioned between H2O and CHCl3. The organic layer was washed with H2O, brine, dried over MgSO4. Concentration in vacuo gave a light brown liquid. MS m/z: 192.2 (M+H). Calc'd. for C11H17N3-191.14.